Cas no 2408972-74-5 ((6-Fluoro-1,4-dioxepan-6-yl)methanamine hydrochloride)

• Product Name: (6-Fluoro-1,4-dioxepan-6-yl)methanamine hydrochloride
• CAS No: 2408972-74-5
• MF: C₆H₁₃ClFNO₂
• MW: 185.624324560165
• CID: 6229054
• PubChem ID: 165676941
• Update Time: 2025-10-30

(6-Fluoro-1,4-dioxepan-6-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2408972-74-5
• (6-fluoro-1,4-dioxepan-6-yl)methanamine hydrochloride
• EN300-7500507
• (6-Fluoro-1,4-dioxepan-6-yl)methanamine hydrochloride

• Inchi： 1S/C6H12FNO2.ClH/c7-6(3-8)4-9-1-2-10-5-6;/h1-5,8H2;1H
• InChI Key： TVDNGHLIKRSZBJ-UHFFFAOYSA-N
• SMILES： Cl.FC1(CN)COCCOC1

Computed Properties

• Exact Mass: 185.0618845g/mol
• Monoisotopic Mass: 185.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on (6-Fluoro-1,4-dioxepan-6-yl)methanamine hydrochloride

Comprehensive Overview of (6-Fluoro-1,4-dioxepan-6-yl)methanamine hydrochloride (CAS No. 2408972-74-5)

The compound (6-Fluoro-1,4-dioxepan-6-yl)methanamine hydrochloride (CAS No. 2408972-74-5) is a fluorinated organic derivative with a unique structural framework, combining a 1,4-dioxepane ring system with an amine functional group. This molecular architecture makes it a subject of significant interest in pharmaceutical and chemical research. The presence of a fluoro substituent enhances its potential for applications in drug discovery, particularly in the design of bioactive molecules with improved metabolic stability and binding affinity.

In recent years, the demand for fluorinated compounds has surged due to their pivotal role in medicinal chemistry. Researchers are increasingly exploring 6-Fluoro-1,4-dioxepane derivatives for their ability to modulate biological targets, such as enzymes and receptors. The hydrochloride salt form of this compound further enhances its solubility, making it suitable for formulation studies. This aligns with the growing trend of optimizing drug-like properties in early-stage development, a topic frequently searched in AI-driven drug design platforms.

The synthesis of (6-Fluoro-1,4-dioxepan-6-yl)methanamine hydrochloride involves multi-step organic reactions, including fluorination and cyclization strategies. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are critical for ensuring compliance with regulatory standards, a concern often highlighted in pharmaceutical quality control discussions. The compound's CAS registry number (2408972-74-5) serves as a unique identifier, facilitating precise tracking in global chemical databases.

Beyond pharmaceuticals, this compound's versatility extends to material science, where its heterocyclic core can be leveraged to develop novel polymers or coatings. The integration of fluorine atoms into such frameworks is a hot topic in green chemistry, as it often reduces environmental persistence while maintaining performance. This dual utility resonates with current searches on sustainable chemical innovation, reflecting the industry's shift toward eco-friendly solutions.

Safety and handling protocols for (6-Fluoro-1,4-dioxepan-6-yl)methanamine hydrochloride emphasize standard laboratory practices, avoiding risks associated with reactive intermediates. Its stability under controlled conditions makes it a reliable candidate for further research. As interest grows in tailored molecular building blocks, this compound exemplifies how targeted modifications can unlock new functionalities—a principle central to precision chemistry trends.

In summary, 2408972-74-5 represents a convergence of structural ingenuity and practical applicability. Its relevance to fluorine chemistry and drug development ensures its place in contemporary scientific discourse, addressing both academic curiosity and industrial needs. For researchers querying "fluorinated dioxepane applications" or "amine hydrochloride derivatives," this compound offers a compelling case study in modern chemical exploration.